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Compound of Interest

Compound Name: 4-Nitrophenacyl thiocyanate

Cat. No.: B1301281

In-Depth Technical Guide: 4-Nitrophenacyl
Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrophenacyl thiocyanate,
including its chemical properties, a detailed synthesis protocol, and a discussion of its potential,
yet currently undocumented, applications based on the broader understanding of the
thiocyanate chemical class.

Core Chemical Data

4-Nitrophenacyl thiocyanate is an organic compound characterized by a nitrophenacyl group
linked to a thiocyanate moiety. Its chemical and physical properties are summarized below.
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Property Value Source

CAS Number 6097-21-8 [1]

Molecular Formula CoHeN203S [1]

Molecular Weight 222.22 g/mol [1]
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Synthesis Protocol

The synthesis of 4-Nitrophenacyl thiocyanate can be achieved via a nucleophilic substitution
reaction. A common method involves the reaction of 2-Bromo-4'-nitroacetophenone with a
thiocyanate salt, such as sodium thiocyanate.[2]

Experimental Protocol: Synthesis of 4-Nitrophenacyl
thiocyanate

Materials:

e 2-Bromo-4'-nitroacetophenone

e Sodium thiocyanate (NaSCN)

e Anhydrous Acetone (or a similar polar aprotic solvent)
 Stir plate and magnetic stir bar

e Round-bottom flask

o Reflux condenser
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Heating mantle

Filtration apparatus (e.g., Buchner funnel)

Deionized water

Recrystallization solvent (e.g., ethanol or methanol)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 2-Bromo-4'-
nitroacetophenone in a suitable volume of anhydrous acetone.

Addition of Reagent: To the stirred solution, add 1.1 to 1.5 equivalents of sodium thiocyanate.
The slight excess of sodium thiocyanate helps to drive the reaction to completion.

Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux
with continuous stirring. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Work-up: Once the reaction is complete (as indicated by the consumption of the starting
material), allow the mixture to cool to room temperature.

Precipitation: Pour the reaction mixture into a beaker containing an excess of cold deionized
water. The product, 4-Nitrophenacyl thiocyanate, should precipitate out of the solution.

Isolation: Collect the solid product by vacuum filtration and wash it with deionized water to
remove any remaining inorganic salts.

Purification: The crude product can be further purified by recrystallization from a suitable
solvent, such as ethanol or methanol, to yield the final, purified 4-Nitrophenacyl
thiocyanate.

Drying: Dry the purified product under vacuum to remove any residual solvent.
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Synthesis workflow for 4-Nitrophenacyl thiocyanate.

Biological and Biochemical Context

Currently, there is a notable lack of specific research in publicly available literature detailing the
experimental applications, biological activity, or signaling pathway interactions of 4-
Nitrophenacyl thiocyanate.

However, the broader class of thiocyanate-containing molecules has been the subject of
biochemical and therapeutic research. Thiocyanate (SCN~) itself is a pseudohalide anion
present in human physiological fluids and is known to be a substrate for peroxidases, leading
to the formation of hypothiocyanous acid (HOSCN).[3][4] This product has demonstrated
antimicrobial properties and is involved in the innate immune system.[3][4]

It is plausible that synthetic organic thiocyanates like 4-Nitrophenacyl thiocyanate could be
investigated for a range of biological activities, including:

e Enzyme Inhibition: The electrophilic nature of the thiocyanate group could make it a
candidate for targeting nucleophilic residues in the active sites of enzymes.

« Antimicrobial Activity: Leveraging the known antimicrobial effects of the thiocyanate moiety.

e Prodrug Development: The molecule could be designed to release thiocyanate or other
active components under specific physiological conditions.

It is critical to emphasize that these are hypothetical applications based on chemical structure
and the known roles of related compounds. Rigorous experimental validation is required to
determine the actual biological profile of 4-Nitrophenacyl thiocyanate.
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General biological role of the thiocyanate anion.

Conclusion

4-Nitrophenacyl thiocyanate is a readily synthesizable organic compound with defined
chemical properties. While its specific biological functions and applications in drug
development or as a research tool are not yet documented, its chemical structure suggests
potential for further investigation, particularly in the areas of enzyme inhibition and antimicrobial
research. The protocols and data presented in this guide serve as a foundational resource for
researchers interested in exploring the properties and potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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